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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylbenzonitrile

Cat. No.: B150818 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3,4-Difluoro-2-methylbenzonitrile

Core Chemical Identity and Properties
3,4-Difluoro-2-methylbenzonitrile is a fluorinated aromatic nitrile, a class of compounds often

utilized as building blocks in medicinal chemistry and materials science. Understanding its

fundamental properties is the first step in a robust safety assessment.

Property Value

CAS Number 847502-83-4[1][2]

Molecular Formula C₈H₅F₂N[1]

Molecular Weight 153.13 g/mol [1][3]

Appearance White Solid/Crystalline[4]

Hazard Assessment and GHS Classification
This compound is classified as highly hazardous. The primary routes of exposure are

inhalation, skin contact, and ingestion, all of which can lead to acute toxicity.[2] The signal word

for this chemical is "Danger".[2]
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GHS Classification Hazard Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[2]

Acute Toxicity, Dermal H311 Toxic in contact with skin[2]

Acute Toxicity, Inhalation H331 Toxic if inhaled[2]

Skin Irritation H315 Causes skin irritation[2]

Eye Irritation H319 Causes serious eye irritation[2]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[2]

The causality behind these classifications stems from the nitrile functional group, which can

interfere with cellular respiration, and the fluorinated aromatic structure, which dictates its

reactivity and absorption characteristics. The acute toxicity ratings (Category 3) signify that

even small exposures can have severe health consequences, necessitating stringent exposure

controls.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is mandatory, starting with engineering

controls and supplemented by rigorous PPE protocols.

Primary Engineering Controls
All work involving 3,4-Difluoro-2-methylbenzonitrile, including weighing, transferring, and

reaction setup, must be conducted within a certified chemical fume hood to control the

inhalation hazard.[2] The ventilation system should be adequate to maintain airborne

concentrations well below any established exposure limits.[5] An eyewash station and safety

shower must be readily accessible in the immediate vicinity of the work area.[5]

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected and used correctly. The choice of PPE is

not merely a checklist; it is a system designed to prevent contact with a known toxic substance.
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Hand Protection: Wear compatible, chemical-resistant gloves that satisfy EU Directive

89/686/EEC and the EN 374 standard.[2][6] Nitrile gloves are commonly used, but it is

imperative to check for breakthrough time and compatibility with any solvents being used.

Always inspect gloves before use and employ proper removal techniques to avoid

contaminating your skin.[2]

Eye and Face Protection: Chemical safety goggles that meet European standard EN 166 are

required.[2] In situations with a risk of splashing, a face shield should be worn in addition to

goggles.[7]

Skin and Body Protection: A lab coat is mandatory. For larger-scale operations or when there

is a significant risk of splashing, chemical-resistant coveralls or an apron should be used.[5]

Contaminated clothing must be removed immediately and decontaminated before reuse.[2]

Respiratory Protection: If engineering controls are insufficient or during an emergency,

respiratory protection is required. A NIOSH/MSHA or European Standard EN 149 approved

respirator with a suitable filter (e.g., P2 filter for particulates) should be used.[5] All respirator

use must be part of a comprehensive respiratory protection program that includes fit testing.

[8]

Donning Sequence (Putting On)

Doffing Sequence (Taking Off)

1. Lab Coat 2. Eye/Face Protection 3. Gloves

1. Gloves (Contaminated) 2. Lab Coat 3. Eye/Face Protection 4. Wash Hands

Click to download full resolution via product page

Caption: Recommended PPE Donning and Doffing Workflow.

Handling, Storage, and Disposal
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Safe Handling Practices
Avoid all personal contact with the substance.[5] Do not breathe dust, fumes, or vapors.[2][9]

Wash hands thoroughly after handling, especially before eating, drinking, or smoking.[2][4]

Use explosion-proof equipment if dusts can form explosive mixtures with air, and take

measures to prevent the build-up of electrostatic charge.[2]

Ensure the work area is well-ventilated at all times.[4]

Storage
Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[10]

The storage area should be locked up to restrict access.[2]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[11]

Waste Disposal
Disposal of 3,4-Difluoro-2-methylbenzonitrile and its contaminated packaging is a critical

step that must be handled with care to prevent environmental contamination and exposure.

Method: The recommended method of disposal is to use a licensed professional waste

disposal service.[1][6] The material may be burned in a chemical incinerator equipped with

an afterburner and scrubber.[1]

Containers: Dispose of contaminated packaging as unused product.[1] Do not reuse empty

containers.

Regulations: All disposal practices must be in accordance with local, state, and federal

regulations.[4] Waste from this chemical is classified as hazardous.[4]

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release.
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First Aid Measures
Immediate action is required following any exposure. Always show the Safety Data Sheet

(SDS) to the attending medical professional.[1]

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult

or has stopped, administer artificial respiration.

Immediately call a POISON CENTER or doctor.

[2]

Skin Contact

Take off immediately all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water for at least 15 minutes.[4]

Immediately call a POISON CENTER or doctor.

[2]

Eye Contact

Rinse cautiously with water for several minutes.

[2] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes.

[4] Immediately call an ophthalmologist or

POISON CENTER.[9]

Ingestion

Rinse mouth. Do NOT induce vomiting.[2] Never

give anything by mouth to an unconscious

person.[9] Immediately call a POISON CENTER

or doctor.[2]

Accidental Release Measures (Spills)
The response to a spill depends entirely on its scale and the immediate environment.
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Minor Spill Response Major Spill Response

Spill Occurs

Alert others in the area

Minor Spill
(Contained, Small Volume)

Evacuate the immediate area

Major Spill
(Large Volume, Uncontrolled)

Don appropriate PPE

Contain spill with inert absorbent
(e.g., vermiculite, sand)

Sweep up and place in a
closed, labeled container

Decontaminate area with
soap and water

Dispose of waste via
EHS protocols

Notify Supervisor and
Emergency Services (EHS)

Secure the area and
prevent entry

Await professional
HazMat team

Click to download full resolution via product page

Caption: Decision workflow for chemical spill response.
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For any spill, the first step is to evacuate personnel to a safe area.[1] Avoid breathing dust and

ensure adequate ventilation.[1] Prevent the product from entering drains or waterways.[2] For a

minor spill that you are trained to handle, use an inert absorbent material like sand or

vermiculite, then sweep it up into a suitable, closed container for disposal.[2][12] Do not create

dust.[1]

Fire-Fighting Measures
While not classified as flammable, 3,4-Difluoro-2-methylbenzonitrile is combustible.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9]

Specific Hazards: In the event of a fire, hazardous combustion gases can be formed,

including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with toxic fumes.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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